4-Methylumbelliferyl phosphate (2-amino-2-methyl-1,3-propanediol)

• Molecular Formula: C18H31N2O10P
• Molecular Weight: 466.4 g/mol
• InChI: InChI=1S/C10H9O6P.2C4H11NO2/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14;2*1-4(5,2-6)3-7/h2-5H,1H3,(H2,12,13,14);2*6-7H,2-3,5H2,1H3
• InChIKey: BFRZFPYLAVZIPA-UHFFFAOYSA-N

4-Methylumbelliferyl Phosphate, Bis(2-amino-2-methyl-1,3-propanediol) Salt: Procurement Guide for Fluorogenic Substrate Selection

4-Methylumbelliferyl phosphate, bis(2-amino-2-methyl-1,3-propanediol) salt (CAS 107475-10-5) is a fluorogenic substrate belonging to the 4-methylumbelliferyl phosphate (4-MUP) class of compounds. It is a white to off-white crystalline powder with a molecular weight of approximately 466.43 g/mol and the molecular formula C18H31N2O10P . Upon enzymatic cleavage by phosphatases, it releases the highly fluorescent product 4-methylumbelliferone, enabling sensitive detection in a variety of assay formats . This specific salt formulation is utilized for its enhanced solubility in aqueous solutions, making it suitable for biological research applications .

Fluorogenic core Reported signal gain vs. chromogenic substrates supports low-abundance detection

Salt formulation Bis(2-amino-2-methyl-1,3-propanediol) salt enables aqueous solubility without organic co-solvents

Purity grade Molecular biology grade minimizes inhibitor risk in sensitive enzymatic assays

Why Not All 4-Methylumbelliferyl Phosphate Substrates Are Interchangeable for Sensitive Assays

Direct substitution of phosphatase substrates can compromise assay performance. While the 4-methylumbelliferyl phosphate (4-MUP) core structure provides fluorogenic properties, the associated counterion (salt form) significantly influences critical parameters such as aqueous solubility, long-term stability in solution, and compatibility with specific buffer systems . For instance, the free acid form has limited water solubility, and other salt forms may not offer the same balance of solubility and stability required for reproducible, quantitative results . Therefore, selecting the appropriate salt formulation, such as the bis(2-amino-2-methyl-1,3-propanediol) salt, is a key procurement decision to ensure the substrate performs optimally in a defined experimental context.

Salt form mismatch

Different counterions may alter solubility, stability, and buffer compatibility, limiting direct interchange

Free acid form

Limited water solubility often requires organic co-solvents that can inhibit enzyme activity

Purity grade variation

Lower purity reagents may contain phosphatase inhibitors or fluorogenic contaminants, affecting reproducibility

Quantitative Evidence for 4-Methylumbelliferyl Phosphate, Bis(2-amino-2-methyl-1,3-propanediol) Salt vs. Comparators

Superior Sensitivity of 4-MUP Core Compared to p-Nitrophenyl Phosphate (pNPP) in Immunoassays

The 4-MUP moiety provides a significant sensitivity advantage over the widely used chromogenic substrate p-nitrophenyl phosphate (pNPP). Quantitative data indicates that assays using 4-MUP are 8-13 times more sensitive than those employing pNPP for the detection of antibodies to human immunodeficiency viruses .

Sensitivity vs pNPP

Class-level inference

8–13× more sensitive

Supports low-abundance detection in immunoassays

Based on 4-MUP core; reported for HIV antibody detection

Evidence Dimension	Sensitivity (Signal-to-Noise or Limit of Detection)
Target Compound Data	Not directly measured for this salt; data is for the 4-MUP core structure.
Comparator Or Baseline	p-nitrophenyl phosphate (pNPP)
Quantified Difference	4-MUP is 8-13 times more sensitive than pNPP.
Conditions	Enzyme immunoassays for the detection of antibodies to human immunodeficiency viruses.

Why This Matters

This confirms the 4-MUP core structure offers a quantifiable and substantial sensitivity increase over a common colorimetric alternative, justifying its selection for assays where detection of low-abundance targets is critical.

Improved Precision Over Colorimetric Methods in Clinical Phosphatase Assays

In a comparative clinical study, the use of 4-methylumbelliferyl phosphate as a fluorogenic substrate resulted in a smaller coefficient of variation (CV) compared to colorimetric methods using phenyl phosphate or p-nitrophenyl phosphate for the determination of serum acid and alkaline phosphatase levels [1].

Precision vs Colorimetric

Class-level inference

Smaller CV reported

Indicates improved reproducibility over colorimetric phosphatase assays

Serum phosphatase context; ref. hospital population study

Evidence Dimension	Assay Precision (Coefficient of Variation)
Target Compound Data	A smaller coefficient of variation was reported for the fluorometric assay using 4-MUP.
Comparator Or Baseline	Colorimetric methods using phenyl phosphate or p-nitrophenyl phosphate.
Quantified Difference	The coefficient of variation is smaller for the fluorometric assay.
Conditions	Determination of serum acid and alkaline phosphatase on reference hospital populations.

Why This Matters

This provides evidence that assays based on the 4-MUP core structure offer improved reproducibility and precision over traditional colorimetric methods, which is a key consideration for diagnostic or high-throughput research applications.

• [1] Omene, J. A., Glew, R. H., & Ihongbe, J. C. (1981). Determination of serum acid and alkaline phosphatase using 4-methylumbelliferyl phosphate. African journal of medicine and medical sciences, 10(1-2), 9–18. View Source

Enhanced Aqueous Solubility from Bis(2-amino-2-methyl-1,3-propanediol) Salt Formulation

The specific salt formulation with bis(2-amino-2-methyl-1,3-propanediol) is described as enhancing the compound's solubility in aqueous solutions, facilitating its use in biological systems . This is a key differentiator from other salt forms like the free acid, which exhibits limited water solubility .

Solubility vs Free Acid

Supporting evidence

Enhanced aqueous solubility

Supports buffer preparation without organic co-solvents

Qualitative comparison; quantitative data not provided

Evidence Dimension	Aqueous Solubility
Target Compound Data	Qualitative description of enhanced solubility.
Comparator Or Baseline	Free acid form of 4-methylumbelliferyl phosphate.
Quantified Difference	Quantitative data is not provided in the source; the difference is qualitative.
Conditions	Aqueous solutions.

Why This Matters

For procurement, this qualitative data suggests the bis(2-amino-2-methyl-1,3-propanediol) salt may be easier to formulate into aqueous assay buffers, reducing the need for organic co-solvents that could interfere with enzyme activity.

High Purity Specification of Molecular Biology Grade Material

This specific salt formulation is commercially available in 'Molecular Biology Grade,' with a stated purity of ≥98% as determined by HPLC [1][2]. A Certificate of Analysis for one vendor shows a measured purity of 99.92% by HPLC, ensuring low levels of contaminants that could inhibit sensitive enzymatic reactions .

Purity (HPLC)

Supporting evidence

≥98%; measured 99.92%

Molecular biology grade minimizes contaminant risk

Vendor COA; suitable for sensitive enzymatic assays

Evidence Dimension	Purity
Target Compound Data	Specification: ≥98% (HPLC). Measured: 99.92% (HPLC).
Comparator Or Baseline	Standard reagent grade compounds.
Quantified Difference	Meets or exceeds 98% purity specification.
Conditions	High-performance liquid chromatography (HPLC).

Why This Matters

Procurement of a high-purity, molecular biology grade reagent minimizes the risk of assay interference from unknown impurities, ensuring more reliable and reproducible results in critical research applications.

• [1] G-Biosciences. (n.d.). 4-Methylumbelliferyl phosphate, bis(2-amino-2-methyl-1,3-propanediol) Product Page. Retrieved from gbiosciences.com. View Source
• [2] CD BioGlyco. (n.d.). 4-Methylumbelliferyl phosphate, bis(2-amino-2-methyl-1,3-propanediol) salt Product Page. Retrieved from bioglyco.com. View Source

Optimal Application Scenarios for 4-Methylumbelliferyl Phosphate, Bis(2-amino-2-methyl-1,3-propanediol) Salt

High-Sensitivity Immunoassays Requiring Quantifiable Superiority to Chromogenic Substrates

This substrate is ideal for enzyme-linked immunosorbent assays (ELISAs) and other immunoassays where the target analyte is of low abundance. The 4-MUP core structure offers 8-13 times greater sensitivity than the common chromogenic substrate p-nitrophenyl phosphate (pNPP), enabling detection of weaker signals and improving assay dynamic range .

Clinical or Research Phosphatase Assays Demanding High Precision

For the quantitative determination of acid and alkaline phosphatase activity in serum or other biological fluids, this fluorogenic substrate provides a smaller coefficient of variation compared to traditional colorimetric methods [1]. This improved precision is critical for detecting subtle changes in enzyme levels for diagnostic or research purposes.

Assay Development Requiring Enhanced Aqueous Solubility and Stability

The bis(2-amino-2-methyl-1,3-propanediol) salt formulation is designed for enhanced aqueous solubility compared to the free acid form . This makes it a preferred choice for preparing concentrated stock solutions and for use in aqueous buffer systems where the use of organic solvents like DMSO or DMF is undesirable due to potential enzyme inhibition.

Molecular Biology Applications Requiring High-Purity Reagents

Available in 'Molecular Biology Grade' with a purity specification of ≥98% (and demonstrated >99% purity) [2], this substrate is suitable for sensitive enzymatic studies where contaminants could interfere with results, such as kinetic analyses of purified phosphatases or in high-throughput screening assays.

Application

Selection Property

Validation Focus

High-sensitivity immunoassay research

Fluorogenic core signal gain

Low-abundance target detection

Phosphatase assay research (serum)

Assay precision profile

Reproducibility over colorimetric methods

Aqueous assay development

Salt-form aqueous solubility

Buffer compatibility without organic solvents

Sensitive enzymatic assays (kinetic, HTS)

High-purity molecular biology grade

Contaminant-free performance verification

• [1] Omene, J. A., Glew, R. H., & Ihongbe, J. C. (1981). Determination of serum acid and alkaline phosphatase using 4-methylumbelliferyl phosphate. African journal of medicine and medical sciences, 10(1-2), 9–18. View Source
• [2] G-Biosciences. (n.d.). 4-Methylumbelliferyl phosphate, bis(2-amino-2-methyl-1,3-propanediol) Product Page. Retrieved from gbiosciences.com. View Source